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Compound of Interest

Compound Name: 4-Nitrobenzotrifluoride

Cat. No.: B1347088

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4-Nitrobenzotrifluoride (CAS
402-54-0), a pivotal chemical intermediate in various industrial and research applications. It
details the compound's physicochemical properties, synthesis, reactivity, applications, and
safety protocols, tailored for professionals in the chemical and pharmaceutical sciences.

Introduction and Overview

4-Nitrobenzotrifluoride, also known as 1-Nitro-4-(trifluoromethyl)benzene, is an aromatic
organic compound distinguished by the presence of a nitro group (-NOz) and a trifluoromethyl
group (-CF3) on a benzene ring.[1][2] These two potent electron-withdrawing groups
significantly influence the molecule's chemical reactivity, making it a versatile building block in
modern organic chemistry.[1][2] Its primary significance lies in its role as a key starting material
for the synthesis of a wide array of functional molecules, including active pharmaceutical
ingredients (APIs), agrochemicals, dyes, and advanced polymers.[1][2][3][4] The reduction of
its nitro group to an amine is a critical transformation that yields 4-aminobenzotrifluoride, a
crucial intermediate for numerous drugs.[1]

Common Synonyms:
o 1-Nitro-4-(trifluoromethyl)benzenel[5]

e 4-Nitro-a,a,a-trifluorotoluene[6]
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e p-Nitrobenzotrifluoride[7]

Physicochemical Properties

4-Nitrobenzotrifluoride is typically a colorless to light yellow, oily liquid or solid, with a

characteristic pungent or fish-like odor.[1][3][5][7] Its physical state at room temperature can

vary, as its melting point is near ambient temperatures. It is insoluble in water but soluble in

most common organic solvents, such as ethanol and ether.[3][5][8]

Property Value References

CAS Number 402-54-0 [5][6]

Molecular Formula C7H4F3NO2 [2][3]I5]

Molecular Weight 191.11 g/mol [31[5][6]
Colorless to light yellow liquid

Appearance ) [11[31[8]
or solid

Melting Point 38-40 °C [6][8]

N ) 202-204 °C (at 760 mmHg);

Boiling Point [3][6]I8]
81-83 °C (at 10 mmHg)

Density ~1.4 g/lcm3 [31[7]

Flash Point 88 °C (190.4 °F) - closed cup [31[6]

Vapor Pressure

0.17 mmHg at 25 °C

[3]

Refractive Index

1.475-1.477

[3]

Water Solubility

Insoluble

[11(3]5](8]

Synthesis and Reactivity

Synthesis

The most common industrial synthesis of 4-Nitrobenzotrifluoride involves the direct nitration

of benzotrifluoride.[1] A significant challenge in this process is achieving regioselectivity for the

para-position (position 4). The trifluoromethyl group (-CF3) is a meta-director, meaning direct
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nitration tends to yield the 3-nitro isomer as the major product.[1] Therefore, reaction conditions
must be carefully controlled to favor the formation of the desired 4-nitro isomer.

Conventional methods employ a mixed acid system of nitric acid (HNOs) and sulfuric acid
(H2S0a4).[1] Research has also explored alternative nitrating agents and reaction parameters,
such as temperature and concentration, to improve the yield and selectivity of the para-isomer.

[1]

Benzotrifluoride

R

Nitration Reaction Addition

(Controlled Conditions)

4-Nitrobenzotrifluoride Purification Purified
(Crude Mixture) (e.g., Distillation) 4-Nitrobenzotrifluoride

Nitrating Agent
(e.g., HNOs / H2S04)

Click to download full resolution via product page
Caption: Generalized workflow for the synthesis of 4-Nitrobenzotrifluoride.

Generalized Experimental Protocol for Nitration: This is a generalized protocol and should be
adapted and optimized with appropriate safety precautions in a laboratory setting.

o Preparation: Cool a reactor vessel containing concentrated sulfuric acid to 0-5 °C with
constant stirring.

o Addition of Reactant: Slowly add benzotrifluoride to the sulfuric acid, maintaining the low
temperature.

 Nitration: Prepare a nitrating mixture of concentrated nitric acid and sulfuric acid. Add this
mixture dropwise to the benzotrifluoride solution, ensuring the temperature does not exceed
a predetermined limit (e.g., 10-15 °C) to control selectivity.

o Reaction: After the addition is complete, allow the mixture to stir for several hours at a
controlled temperature to drive the reaction to completion.

o Work-up: Quench the reaction by pouring the mixture over crushed ice. The organic layer
containing the product will separate.

» Purification: Separate the organic layer, wash it with water and a mild base (e.g., sodium
bicarbonate solution) to remove residual acids, and then dry it over an anhydrous salt (e.g.,
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magnesium sulfate). The final product is purified by vacuum distillation to isolate the 4-nitro

isomer.

Chemical Reactivity

The chemistry of 4-Nitrobenzotrifluoride is dominated by its two electron-withdrawing groups.
This electronic property makes the aromatic ring electron-deficient and thus susceptible to
nucleophilic aromatic substitution.[2][3]

The most significant reaction for its application in drug development is the reduction of the nitro
group to an amine, forming 4-aminobenzotrifluoride.[1] This transformation is commonly
achieved through catalytic hydrogenation (e.g., using hydrogen gas with a palladium-on-carbon
catalyst) or with other reducing agents.[1]

4-Nitrobenzotrifluoride
(-NOz2 group)

Key Synthetic Step > 4-Aminobenzotrifluoride
(-NHz group)

Reduction

Reducing Agent
(e.g., Hz, Pd/C)

Click to download full resolution via product page
Caption: Key reduction reaction of 4-Nitrobenzotrifluoride to its amino derivative.

The compound is stable under normal conditions but is incompatible with strong oxidizing
agents, strong reducing agents, and strong bases.[5][7][8] Aromatic nitro compounds can react
vigorously or even explosively with strong bases like sodium hydroxide.[7][8][9]

Applications in Research and Development

4-Nitrobenzotrifluoride is not typically an end-product but rather a critical intermediate. Its
unique structure is leveraged to build more complex molecules across several industries.
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Pharmaceuticals Agrochemica Dyes & Pigments Advanced Polymers

API Synthesis via Herbicide & Pesticide
4-Aminobenzotrifluoride Intermediates

Click to download full resolution via product page
Caption: Role of 4-Nitrobenzotrifluoride as a versatile chemical intermediate.

e Pharmaceutical Synthesis: It is a key starting material for numerous APIs.[1] The
trifluoromethyl group is a highly valued substituent in drug design, as it can enhance
properties like metabolic stability, lipophilicity, and binding affinity.[1]

o Agrochemical Synthesis: The compound serves as a precursor for various pesticides and
herbicides.[1][2][3]

e Dye Industry: It is used in the production of certain dyes.[3]

» Material Science: It is a starting material for advanced polymers and coatings, where the -
CFs group can improve solubility and performance characteristics.[1]

Spectroscopic Data

Detailed spectroscopic data is essential for the identification and characterization of 4-
Nitrobenzotrifluoride. Experimental spectra are publicly available through various chemical
databases.
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Data Type Availability References
1H NMR Available [10][11]

13C NMR Available [11]

Mass Spectrometry Available (GC-MS) [10]

IR Spectroscopy Available (FTIR) [10]

Raman Spectroscopy Available (FT-Raman) [10]

Researchers should consult the referenced databases for actual spectra and peak

assignments.

Safety, Handling, and Storage

4-Nitrobenzotrifluoride is a hazardous chemical and must be handled with strict safety

precautions.

Hazard Summary

The compound is classified as highly toxic and an irritant.[6][8] Inhalation is particularly

dangerous and may be fatal.[6][12][13]

Hazard Classification GHS Hazard Codes References
Acute Toxicity, Oral H302: Harmful if swallowed [6][12]
Acute Toxicity, Inhalation H330: Fatal if inhaled [6][12]
Skin Corrosion/Irritation H315: Causes skin irritation [6][12]
Serious Eye Damage/Irritation H319: Causes serious eye [6][12]

irritation

Specific Target Organ Toxicity

H335: May cause respiratory
irritation

[6]

Precautionary Statements (selected):
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e P260: Do not breathe dust/fume/gas/mist/vapours/spray.[9][12]
e P280: Wear protective gloves/protective clothing/eye protection/face protection.[9][13]
o P284: Wear respiratory protection.[9][12][13]

e P304 + P340 + P310: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Immediately call a POISON CENTER or doctor.[6]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6][9]

Recommended Handling Procedures

o Engineering Controls: Use only in a well-ventilated area, preferably inside a certified
chemical fume hood.[5][13] Ensure eyewash stations and safety showers are readily
accessible.

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[5][6]

o Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to
prevent skin exposure.[5]

o Respiratory Protection: Use a NIOSH/MSHA-approved respirator with appropriate
cartridges (e.g., Type P3) when ventilation is inadequate or for emergency response.[6]
[13]

o General Hygiene: Wash hands thoroughly after handling.[5][9] Do not eat, drink, or smoke in
work areas.[9][12]

Storage and Disposal

o Storage: Store in a cool, dry, well-ventilated area away from heat and ignition sources.[3][5]
[13] Keep containers tightly closed.[5][12][13] Store locked up and away from incompatible
substances such as strong bases, oxidizing agents, and reducing agents.[5][7][9][13]
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» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[12][13] Do not release into the
environment.[14]

Conclusion

4-Nitrobenzotrifluoride is a compound of significant industrial and academic interest. Its value
is derived from the unique electronic properties imparted by the nitro and trifluoromethyl
functional groups, which make it an essential and versatile intermediate. While its utility in the
synthesis of pharmaceuticals, agrochemicals, and advanced materials is well-established, its
hazardous nature necessitates strict adherence to safety and handling protocols. A thorough
understanding of its properties, reactivity, and safety requirements is crucial for its effective and
safe use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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